Cas no 1429230-22-7 (3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)-)
3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)-
- (S)-1-(Butylsulfonyl)-5-phenylpyrrolidin-3-one
- 1429230-22-7
-
- Inchi: 1S/C14H19NO3S/c1-14(2,3)19(17,18)15-10-12(16)9-13(15)11-7-5-4-6-8-11/h4-8,13H,9-10H2,1-3H3/t13-/m1/s1
- InChI Key: KURRMYJSROJLJZ-CYBMUJFWSA-N
- SMILES: N1(S(C(C)(C)C)(=O)=O)[C@@H](C2=CC=CC=C2)CC(=O)C1
Computed Properties
- Exact Mass: 281.109
- Monoisotopic Mass: 281.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.8A^2
- XLogP3: 1.8
3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109004281-1g |
(S)-1-(Butylsulfonyl)-5-phenylpyrrolidin-3-one |
1429230-22-7 | 97% | 1g |
$684.00 | 2023-01-22 | |
| Chemenu | CM504146-1g |
(S)-1-(Butylsulfonyl)-5-phenylpyrrolidin-3-one |
1429230-22-7 | 97% | 1g |
$677 | 2023-01-01 |
3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)-
3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- (CAS No. 1429230-22-7): A Comprehensive Overview in Modern Chemical Research
The compound 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)-, identified by its CAS number 1429230-22-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The presence of a sulfonyl group and a phenyl ring appended to a pyrrolidinone core introduces fascinating chemical properties that make it a promising candidate for further exploration.
In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, with pyrrolidinone derivatives emerging as particularly versatile scaffolds. The specific configuration of the (5R)- isomer in this compound adds an additional layer of complexity, influencing its reactivity and biological activity. This review aims to provide an in-depth analysis of the compound’s structure, synthesis, and emerging applications, particularly in the context of modern research.
The structural motif of 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- combines the inherent properties of pyrrolidinone with the electron-withdrawing effect of the sulfonyl group and the aromatic stability provided by the phenyl ring. This combination not only enhances the compound’s solubility and bioavailability but also opens up diverse avenues for functionalization. The sulfonyl group, in particular, has been extensively studied for its role in modulating enzyme activity and binding interactions, making it a valuable feature for drug design.
Recent studies have highlighted the importance of chirality in pharmaceuticals, with many drugs exhibiting significantly different biological activities based on their stereochemical configuration. The (5R)- configuration of this compound is particularly noteworthy, as it has been shown to exhibit enhanced selectivity and reduced toxicity compared to its enantiomers. This finding aligns with the growing trend in pharmaceutical research towards developing enantiopure compounds that offer improved therapeutic profiles.
The synthesis of 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the pyrrolidinone ring through cyclization reactions, followed by sulfonylation and phenylation at specific positions. Advances in catalytic methods and green chemistry principles have enabled more efficient synthetic routes, reducing waste and improving scalability.
In addition to its synthetic significance, this compound has shown promise in various biological assays. Initial studies indicate that it interacts with multiple targets relevant to neurological disorders, including enzymes involved in neurotransmitter synthesis and degradation. The phenyl ring’s ability to engage with aromatic hydrophobic pockets in proteins further enhances its potential as a pharmacophore. These findings are particularly exciting given the increasing demand for innovative treatments for conditions such as Alzheimer’s disease and Parkinson’s disease.
The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular modeling studies have been instrumental in predicting the binding affinity and mechanism of action of 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)-. By simulating its interactions with biological targets, researchers have gained valuable insights into how structural modifications can fine-tune its pharmacological properties. These simulations have guided experimental efforts towards optimizing lead compounds for clinical development.
The future prospects for this compound are promising, with ongoing research exploring its potential applications beyond traditional pharmaceuticals. For instance, its unique structural features make it an attractive candidate for materials science applications, such as liquid crystals or organic electronics. Additionally, its ability to participate in metal coordination complexes opens up possibilities for use in catalysis or sensing technologies.
In conclusion, 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- (CAS No. 1429230-22-7) stands out as a remarkable example of how structural innovation can drive advancements in chemical biology and drug discovery. Its synthesis challenges highlight the ingenuity required to develop novel heterocyclic compounds with tailored properties. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone of both academic and industrial investigations into complex organic systems.
1429230-22-7 (3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)